Cas no 1805248-49-0 (3-Bromo-2-fluoro-5-nitrobenzylamine)

• Product Name: 3-Bromo-2-fluoro-5-nitrobenzylamine
• CAS No: 1805248-49-0
• MF: C₇H₆BrFN₂O₂
• MW: 249.037144184113
• CID: 4970618
• Update Time: 2025-10-29

3-Bromo-2-fluoro-5-nitrobenzylamine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-fluoro-5-nitrobenzylamine

• Inchi： 1S/C7H6BrFN2O2/c8-6-2-5(11(12)13)1-4(3-10)7(6)9/h1-2H,3,10H2
• InChI Key： CWSGBCWABDTTSX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1F)CN)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 199
• XLogP3: 1.4
• Topological Polar Surface Area: 71.8

Additional information on 3-Bromo-2-fluoro-5-nitrobenzylamine

3-Bromo-2-fluoro-5-nitrobenzylamine: A Versatile Intermediate for Advanced Chemical Synthesis

3-Bromo-2-fluoro-5-nitrobenzylamine (CAS No. 1805248-49-0) is a multifunctional aromatic amine compound that has garnered significant attention in synthetic chemistry and materials science. Its molecular structure, characterized by the presence of bromine, fluorine, and nitro functional groups, makes it a highly valuable intermediate for designing complex molecules. The compound's unique properties align with current trends in green chemistry, precision synthesis, and the development of novel materials for electronics and biomedical applications. Researchers and industries are increasingly exploring its potential due to its reactivity and adaptability in multi-step synthetic pathways.

The molecular formula of 3-Bromo-2-fluoro-5-nitrobenzylamine is C7H6BrFN2O2, with a molecular weight of 249.04 g/mol. This compound features a benzylamine backbone substituted with bromine at the 3-position, fluorine at the 2-position, and a nitro group at the 5-position. Such substitutions impart distinct electronic and steric effects, influencing its behavior in reactions like nucleophilic substitution, reduction, and cross-coupling. The fluorine atom, in particular, enhances metabolic stability and lipophilicity, which is crucial in pharmaceutical contexts, while the bromine serves as a good leaving group in metal-catalyzed reactions. These attributes make it a sought-after building block in organic synthesis.

In recent years, the demand for functionalized benzylamine derivatives has surged, driven by advancements in drug discovery and material science. This compound is frequently utilized in the synthesis of active pharmaceutical ingredients (APIs), where its nitro group can be reduced to an amine for further functionalization, enabling the creation of compounds with enhanced biological activity. Additionally, its halogen atoms facilitate Suzuki-Miyaura and other cross-coupling reactions, which are pivotal in constructing complex architectures for agrochemicals and organic electronics. The integration of fluorine is especially relevant given the growing interest in fluorinated compounds for their improved stability and bioavailability.

From an industrial perspective, 3-Bromo-2-fluoro-5-nitrobenzylamine is produced through controlled nitration and amination processes, ensuring high purity and yield. Its synthesis often involves starting from commercially available precursors, followed by selective bromination and fluorination steps. Quality control measures include HPLC and NMR spectroscopy to verify structural integrity, which is essential for applications requiring precise molecular specifications. The compound is typically supplied as a solid with defined storage conditions to maintain stability, emphasizing its role in high-value chemical manufacturing.

The applications of this compound extend beyond pharmaceuticals to areas like materials science, where it is used in the development of organic light-emitting diodes (OLEDs) and conductive polymers. Its electron-withdrawing groups contribute to tuning electronic properties, making it valuable for creating materials with specific optical and electrical characteristics. Furthermore, in academic research, it serves as a model compound for studying reaction mechanisms and developing new synthetic methodologies, aligning with the global push towards sustainable and efficient chemical processes.

Market trends indicate a rising interest in multifunctional chemical intermediates, with 3-Bromo-2-fluoro-5-nitrobenzylamine being no exception. Its compatibility with automated synthesis and flow chemistry setups makes it attractive for industries adopting Industry 4.0 technologies. Environmental considerations also play a role, as researchers explore greener synthesis routes to minimize waste and energy consumption, reflecting broader societal concerns about sustainability. This compound's versatility ensures its continued relevance in innovation-driven fields.

In conclusion, 3-Bromo-2-fluoro-5-nitrobenzylamine (CAS 1805248-49-0) stands out as a pivotal intermediate in modern chemistry, offering broad utility across diverse sectors. Its structural features enable the creation of advanced molecules with tailored properties, supporting progress in healthcare, technology, and sustainable development. As research evolves, this compound is poised to remain at the forefront of chemical innovation, addressing emerging challenges and opportunities in science and industry.